Cas no 401647-10-7 (3-(1-Aminoethyl)-1H-1,2,4-triazol-5(4H)-one)

• Product Name: 3-(1-Aminoethyl)-1H-1,2,4-triazol-5(4H)-one
• CAS No: 401647-10-7
• MF: C₄H₈N₄O
• MW: 128.132519721985
• MDL: MFCD06738795
• CID: 823415
• PubChem ID: 135742573
• Update Time: 2025-04-19

3-(1-Aminoethyl)-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(1-Aminoethyl)-1H-1,2,4-triazol-5(4H)-one
• 5-(1-aminoethyl)-1,2-dihydro-1,2,4-triazol-3-one
• 5-(1-Amino-ethyl)-2,4-dihydro-[1,2,4]triazol-3-one
• 5-(1-AMINOETHYL)-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE,
• 3H-1,2,4-Triazol-3-one, 5-(1-aminoethyl)-1,2-dihydro- (9CI)
• 5-(1-aminoethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one(SALTDATA: HCl)
• AKOS010620404
• BRA64710
• 5-(1-Aminoethyl)-1H-1,2,4-triazol-3-ol
• 401647-10-7
• CS-0452155
• DA-06135
• AB27903
• 3-(1-aminoethyl)-1,4-dihydro-1,2,4-triazol-5-one
• 5-(1-aminoethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

• MDL： MFCD06738795
• Inchi： 1S/C4H8N4O/c1-2(5)3-6-4(9)8-7-3/h2H,5H2,1H3,(H2,6,7,8,9)
• InChI Key： PBKRNEMONDWDIV-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C(C)N)N1

Computed Properties

• Exact Mass: 128.07000
• Monoisotopic Mass: 128.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5A^2
• XLogP3: -1.3

Experimental Properties

• PSA: 87.56000
• LogP: -0.18200